Cas no 1171397-33-3 (5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide)

• Product Name: 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide
• CAS No: 1171397-33-3
• MF: C₁₆H₁₅F₃N₂O₄S
• MW: 388.361513376236
• CID: 6576483
• Update Time: 2025-06-15

5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide
• 5-pyrrolidin-1-ylsulfonyl-N-[3-(trifluoromethyl)phenyl]furan-2-carboxamide

• Inchi： 1S/C16H15F3N2O4S/c17-16(18,19)11-4-3-5-12(10-11)20-15(22)13-6-7-14(25-13)26(23,24)21-8-1-2-9-21/h3-7,10H,1-2,8-9H2,(H,20,22)
• InChI Key： UPSWNLHCHHGBLO-UHFFFAOYSA-N
• SMILES： O1C(S(N2CCCC2)(=O)=O)=CC=C1C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 388.07
• Monoisotopic Mass: 388.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide

Research Update on 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide (CAS: 1171397-33-3)

In recent years, the compound 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide (CAS: 1171397-33-3) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a pyrrolidine sulfonyl group and a trifluoromethylphenyl moiety, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its utility in drug discovery.

Recent studies have demonstrated that 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide exhibits potent inhibitory activity against specific enzymatic targets, particularly those involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a selective inhibitor of protein kinase C (PKC) isoforms, which play a critical role in cell signaling and proliferation. The study highlighted the compound's ability to disrupt PKC-mediated signaling cascades, thereby offering a potential therapeutic strategy for cancers characterized by aberrant PKC activity.

Another significant advancement in the research of this compound involves its pharmacokinetic optimization. Researchers have employed structure-activity relationship (SAR) studies to modify the pyrrolidine sulfonyl and trifluoromethylphenyl groups, aiming to enhance bioavailability and reduce off-target effects. A recent preprint from Bioorganic & Medicinal Chemistry Letters reported that subtle modifications to the sulfonyl linker improved the compound's metabolic stability in vivo, as evidenced by prolonged half-life and increased plasma concentrations in rodent models.

In addition to its therapeutic potential, 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide has also been investigated as a chemical probe for studying biological pathways. Its high affinity and selectivity make it a valuable tool for dissecting the roles of specific enzymes in disease models. For example, a collaborative study between academic and industrial researchers utilized this compound to map the interactome of PKC isoforms in neuronal cells, providing new insights into their involvement in neurodegenerative disorders.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as solubility, toxicity, and formulation stability need to be addressed in future studies. Ongoing research is exploring novel delivery systems, including nanoparticle-based carriers, to overcome these limitations. Furthermore, the compound's potential for combination therapy with existing drugs is being evaluated to maximize its therapeutic efficacy.

In conclusion, 5-(pyrrolidine-1-sulfonyl)-N-3-(trifluoromethyl)phenylfuran-2-carboxamide represents a compelling candidate for further development in chemical biology and drug discovery. Its multifaceted applications, ranging from targeted therapy to mechanistic studies, underscore its versatility and potential impact on the field. Continued research efforts will be essential to fully realize its therapeutic promise and address the remaining challenges in its development.